Cas no 2923841-97-6 (Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride))

• Product Name: Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride)
• CAS No: 2923841-97-6
• MF: C₅H₆BrClN₂O₂
• MW: 241.470339298248
• CID: 6944139
• PubChem ID: 171370314
• Update Time: 2025-05-07

Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 2923841-97-6
• methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride
• Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride)

• Inchi： 1S/C5H5BrN2O2.ClH/c1-10-5(9)4-7-2-3(6)8-4;/h2H,1H3,(H,7,8);1H
• InChI Key： HQUXCNULZYEMSA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)N1.Cl

Computed Properties

• Exact Mass: 239.93012Da
• Monoisotopic Mass: 239.93012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų